(3S,5S)-5-[(1S,3S)-1-amino-3-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl}-4-methylpentyl]-3-(propan-2-yl)oxolan-2-one
CAS No.:
Cat. No.: VC16251996
Molecular Formula: C25H41NO5
Molecular Weight: 435.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C25H41NO5 |
|---|---|
| Molecular Weight | 435.6 g/mol |
| IUPAC Name | 5-[1-amino-3-[[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl]-4-methylpentyl]-3-propan-2-yloxolan-2-one |
| Standard InChI | InChI=1S/C25H41NO5/c1-16(2)19(14-21(26)23-15-20(17(3)4)25(27)31-23)12-18-8-9-22(29-6)24(13-18)30-11-7-10-28-5/h8-9,13,16-17,19-21,23H,7,10-12,14-15,26H2,1-6H3 |
| Standard InChI Key | KCUIZDBXYKOADQ-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)C1CC(OC1=O)C(CC(CC2=CC(=C(C=C2)OC)OCCCOC)C(C)C)N |
Introduction
The compound (3S,5S)-5-[(1S,3S)-1-amino-3-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl}-4-methylpentyl]-3-(propan-2-yl)oxolan-2-one is a complex organic molecule with significant potential in pharmaceutical applications. It is classified as a pharmaceutical intermediate, which indicates its role in the synthesis of active pharmaceutical ingredients. The compound features multiple chiral centers and functional groups that contribute to its biological activity.
Synthesis and Preparation
The synthesis of this compound typically involves multi-step organic reactions. Techniques such as asymmetric synthesis or chiral resolution may be utilized to achieve the desired stereochemistry. The specific steps and conditions depend on the availability of starting materials and the desired yield and purity.
Biological Activity and Potential Applications
The mechanism of action for this compound is primarily related to its interaction with biological targets. Quantitative data on binding affinities or inhibition constants would typically be gathered through biochemical assays. The compound has potential applications in pharmaceuticals, particularly in the development of drugs targeting specific biological pathways.
Potential Applications
| Application Area | Description |
|---|---|
| Pharmaceuticals | Development of drugs targeting specific biological pathways |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume